2-(2-Thienylidene)-3,4-dimethoxyacetophenone

• IUPAC Name: (E)-1-(3,4-dimethoxyphenyl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C15H14O3S/c1-17-14-8-5-11(10-15(14)18-2)13(16)7-6-12-4-3-9-19-12/h3-10H,1-2H3/b7-6+
• InChI Key: OTDMQXNDRHCXPL-VOTSOKGWSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C=CC2=CC=CS2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)/C=C/C2=CC=CS2)OC
• Molecular Formula: C15H14O3S
• Molecular Weight: 274.3 g/mol

Description

Thienylidene derivatives are a class of compounds that have been studied for their various biological activities. They often consist of a thiophene ring, which is a five-membered ring containing four carbon atoms and a sulfur atom.

Synthesis Analysis

Thienylidene derivatives can be synthesized through various methods. For instance, Schiff base was formed by the condensation of thiophene-2-aldehyde and 4-aminoantipyrine.

Molecular Structure Analysis

The molecular structure of thienylidene derivatives can be determined using various spectral studies. X-ray structural studies have shown that some thienylidene derivatives do not form a crystal hydrate and the molecules in the crystal are loosely packed.

Chemical Reactions Analysis

The interaction of 2-thienylidene derivatives of malononitrile and cyanothio-acetamide with methylene active nitriles gives 2,6-diamino-3,5-dicyano-4- (2-thienyl)-4H-thiopyran.

Physical And Chemical Properties Analysis

The physical and chemical properties of thienylidene derivatives can be determined using various techniques such as IR, molar conductance, magnetic moments, EPR, cyclic voltammetry, XRD and SEM measurements.

Scientific Research Applications

Organic Synthesis

This compound is often used in organic synthesis, particularly in the formation of Knoevenagel condensates . .

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been explored for their potential as tuberculostatic agents . .

Mechanism of Action

Target of Action

Similar compounds such as teniposide and etoposide, which are semisynthetic derivatives of podophyllotoxin, have been reported to inhibit dna synthesis by forming a complex with topoisomerase ii and dna . This suggests that 2-(2-Thienylidene)-3,4-dimethoxyacetophenone might also target DNA or associated enzymes.

Mode of Action

It’s suggested that similar compounds act by causing single and double-stranded dna breaks, as well as cross-linking between protein and dna . This prevents cells from entering into the mitotic phase of the cell cycle, leading to cell death .

Biochemical Pathways

Compounds with similar structures have been reported to act primarily in the g2 and s phases of the cell cycle . This suggests that 2-(2-Thienylidene)-3,4-dimethoxyacetophenone might also affect these phases of the cell cycle.

Pharmacokinetics

Similar compounds like teniposide are known to be more potent in in vitro tests of cytotoxicity, are associated with higher albumin binding, are more lipophilic, and have a slightly longer plasma elimination half-life .

Result of Action

Similar compounds have been reported to prevent cell mitosis by causing single and double-stranded dna breaks, as well as cross-linking between protein and dna . This leads to cell death .

Action Environment

It’s known that factors such as ph, temperature, and the presence of other substances can affect the stability and efficacy of similar compounds .

Safety and Hazards

The safety and hazards associated with thienylidene derivatives would depend on the specific compound. It’s always important to refer to the Safety Data Sheet (SDS) for specific compounds.

Future Directions

Thienylidene derivatives and similar compounds have potential in various fields due to their diverse biological activities. Future research could focus on exploring these activities further and developing new compounds with improved properties.